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Compound of Interest

Compound Name: 1-Tetracontanol

Cat. No.: B15177472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 1-Tetracontanol is a very long-chain fatty alcohol for which specific toxicological

data is not readily available. The safety and handling precautions outlined in this document are

based on the known properties of analogous long-chain and very long-chain fatty alcohols

(VLCFAs). It is imperative for researchers to conduct a thorough risk assessment for their

specific use case and to handle the substance with due care in a controlled laboratory

environment.

Executive Summary
1-Tetracontanol (C40H82O) is a saturated very long-chain fatty alcohol. Based on data from

analogous compounds, it is expected to be a waxy, crystalline solid at room temperature with a

high melting point and extremely low solubility in water. The toxicological profile is anticipated

to be very low, consistent with other VLCFAs which are generally considered non-irritating, non-

sensitizing, and non-mutagenic, exhibiting minimal acute or chronic toxicity.[1][2][3] Handling

precautions should focus on controlling dust generation and following good laboratory hygiene.

This guide provides a comprehensive overview of the extrapolated safety data, recommended

handling procedures, and emergency measures.

Physicochemical and Toxicological Properties
Quantitative data for 1-Tetracontanol is sparse. The following tables summarize available data

for 1-Tetracontanol and provide an extrapolated toxicological profile based on the general
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category of very long-chain fatty alcohols.

Physical and Chemical Properties of 1-Tetracontanol
Property Value Reference / Note

Chemical Name 1-Tetracontanol IUPAC Name

Synonyms Tetracontyl alcohol

CAS Number 629-65-2

Molecular Formula C40H82O

Molecular Weight 595.1 g/mol

Appearance
Expected to be a white waxy

solid
By analogy to other VLCFAs[1]

Melting Point 103-105 °C Typical reported value

Boiling Point > 400 °C (Decomposes) Estimated

Water Solubility Practically insoluble By analogy to other VLCFAs[1]

Vapor Pressure Extremely low By analogy to other VLCFAs

Extrapolated Toxicological Profile
This profile is based on the general properties of long-chain alcohols (C18 and greater) and

should be treated as indicative rather than definitive.
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Toxicological Endpoint Expected Hazard Level Basis for Extrapolation

Acute Oral Toxicity
Very Low (LD50 > 5000 mg/kg,

rat)

Long-chain alcohols are poorly

absorbed from the GI tract and

show very low acute toxicity.[1]

[4]

Acute Dermal Toxicity Very Low

Poor dermal absorption is

expected due to high

lipophilicity and solid nature.

Skin Corrosion/Irritation Non-irritating

Alcohols with chain lengths of

C18 and above are considered

non-irritants.[2][3]

Serious Eye Damage/Irritation Non-irritating

Long-chain alcohols are

generally not considered eye

irritants, though dust may

cause mechanical irritation.[1]

Respiratory/Skin Sensitization Not a sensitizer

No evidence of sensitization

for the long-chain alcohol

category.[2][3]

Germ Cell Mutagenicity Not expected to be mutagenic

Long-chain alcohols

consistently test negative in

mutagenicity assays.[3][5]

Carcinogenicity
Not expected to be

carcinogenic

No structural alerts for

carcinogenicity.[3]

Reproductive Toxicity
No evidence of reproductive

toxicity

No adverse effects on

reproduction are seen in the

long-chain alcohol category.[3]

[5]

Hazard Identification and GHS Classification
Based on the available data for analogous very long-chain alcohols like 1-Triacontanol, 1-
Tetracontanol is not expected to be classified as a hazardous substance according to the
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Globally Harmonized System (GHS).

Physical Hazards: Not classified. As a fine powder, it may form explosive dust-air mixtures if

dispersed in sufficient concentration with an ignition source.

Health Hazards: Not classified.

Environmental Hazards: Not classified. Very long-chain alcohols have low water solubility

and are expected to partition to sediment. While biodegradation rates decrease with very

long chains, they are not expected to be persistent or bioaccumulative to a significant

degree.[1]

Experimental Protocols
As no specific safety studies for 1-Tetracontanol are publicly available, this section provides a

generalized experimental workflow for the preliminary safety assessment of a novel, low-

volatility solid substance, which would be applicable to 1-Tetracontanol.

General Workflow for Preliminary Toxicological
Assessment
This workflow outlines a tiered approach, starting with basic irritation studies before proceeding

to systemic toxicity.
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Tier 1: In Vitro & Acute Studies

Tier 2: Genotoxicity & Dermal Sensitization

Decision Point

Outcome

Substance Characterization
(Purity, Identity, Properties)

In Vitro Eye Irritation Test
(e.g., OECD 492)

In Vitro Skin Irritation Test
(e.g., OECD 439)

Acute Oral Toxicity - Limit Test
(e.g., OECD 420, Dose = 2000-5000 mg/kg)

Bacterial Reverse Mutation Test
(Ames Test, OECD 471)

If no acute toxicity

In Vitro Mammalian Cell Micronucleus Test
(OECD 487)

In Vitro Skin Sensitization
(e.g., ARE-Nrf2 Luciferase, OECD 442D)

Any Positive Findings
in Tier 1 or 2?

Classify as Low Hazard;
Proceed with caution

No

Conduct Further Studies
(e.g., Repeated Dose Toxicity)

Yes

Click to download full resolution via product page

Figure 1: Tiered workflow for preliminary safety assessment.
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Methodology: Acute Oral Toxicity - Limit Test (Based on
OECD 420)

Objective: To determine if a single oral dose of 1-Tetracontanol at a limit concentration (e.g.,

2000 or 5000 mg/kg) causes mortality or evident signs of toxicity.

Test Animals: Healthy, young adult female rats (e.g., Sprague-Dawley strain), nulliparous and

non-pregnant.

Housing: Animals are housed in standard conditions with controlled temperature, humidity,

and light cycle, with access to standard laboratory diet and water ad libitum.

Dose Formulation: 1-Tetracontanol is ground to a fine powder and suspended in a suitable

vehicle (e.g., 0.5% carboxymethylcellulose in water) to a final concentration allowing for

administration in a volume not exceeding 10 mL/kg body weight. The suspension is

continuously stirred during dosing to ensure homogeneity.

Procedure:

Animals are fasted overnight prior to dosing.

A single animal is dosed by oral gavage.

If the animal survives without evident toxicity, four additional animals are dosed

sequentially.

Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes,

behavior, etc.), and body weight changes for at least 14 days.

Endpoint: The primary endpoint is mortality. If no mortality occurs at the limit dose, the LD50

is determined to be greater than that dose. A full necropsy of all animals is performed at the

end of the observation period.

Safe Handling and Personal Protective Equipment
(PPE)
Even with a low hazard profile, prudent laboratory practices are essential to minimize exposure.
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Engineering Controls
Handle in a well-ventilated area.

If significant dust is generated (e.g., during weighing or transfer), use a chemical fume hood

or a ventilated balance enclosure.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.

Skin Protection: Wear a standard laboratory coat.

Hand Protection: Wear nitrile or latex gloves to prevent skin contact. Change gloves if they

become contaminated.

Respiratory Protection: Not normally required for small quantities. If handling large quantities

that generate significant dust, a NIOSH-approved N95 particulate respirator should be worn.

Personal Protective Equipment (PPE) Engineering & Hygiene Controls

Handling Task: 1-Tetracontanol (Solid)

Lab Coat Nitrile Gloves Safety Goggles N95 Respirator
(If dust is significant) General Ventilation

Fume Hood / Enclosure
(For dusty operations)

as needed

Good Laboratory Hygiene
(Wash hands after handling)

Handling Solid
1-Tetracontanol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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